N-(4-ethoxyphenyl)-2-((5-oxo-4-(thiophen-2-ylmethyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[7-oxo-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19N5O3S3/c1-2-30-15-7-5-14(6-8-15)23-18(28)13-33-22-25-24-21-26(12-16-4-3-10-31-16)20(29)19-17(27(21)22)9-11-32-19/h3-11H,2,12-13H2,1H3,(H,23,28)
• InChI Key: MNGRVJHSMIEIIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C4=C(C(=O)N3CC5=CC=CS5)SC=C4
• Molecular Formula: C22H19N5O3S3
• Molecular Weight: 497.6 g/mol

Description

N-(4-ethoxyphenyl)-2-((5-oxo-4-(thiophen-2-ylmethyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H19N5O3S3 and its molecular weight is 497.61. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-((5-oxo-4-(thiophen-2-ylmethyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-((5-oxo-4-(thiophen-2-ylmethyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research has led to the synthesis of novel compounds incorporating thiadiazole, triazolo[4,3-a]pyrimidine, and thiophene moieties, aimed at developing new chemical entities with potential biological activities. These compounds are synthesized through versatile precursor pathways, utilizing reactions that allow for the formation of various heterocycles. Their structural elucidation is typically achieved through comprehensive spectroscopic methods including IR, MS, 1H NMR, and 13C NMR, among others, confirming their complex structures (Fadda et al., 2017).

Antimicrobial and Antitumor Applications

Several studies have explored the antimicrobial and antitumor potentials of these compounds. For instance, derivatives of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine have shown potent anticancer activity against various human cancer cell lines, such as breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines, displaying activities comparable to doxorubicin (Hafez & El-Gazzar, 2017). Furthermore, novel benzodifuranyl derivatives, including thiazolopyrimidines, have been synthesized and evaluated for their anti-inflammatory and analgesic properties, highlighting the potential of these compounds in the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Contribution to the Synthesis of β-Lactam Antibiotics

In the realm of antibiotic synthesis, certain pyrimidine and triazolopyrimidine derivatives serve as key intermediates for the production of β-lactam antibiotics. These intermediates play a crucial role in the synthesis process, offering pathways to develop antibiotics with potential enhanced efficacy and spectrum of activity (Cainelli et al., 1998).

Antiparkinsonian Activity

Research into the therapeutic applications of these compounds has also extended into the neuropharmacological domain, with studies investigating their potential antiparkinsonian activities. Derivatives of thiazolo[4,5-d]pyrimidine, for example, have been evaluated for their effects on haloperidol-induced catalepsy in mice, showing significant activity and suggesting a pathway for the development of new treatments for Parkinson's disease (Azam et al., 2009).